molecular formula C10H8O3 B8589321 3-(1,3-Benzodioxol-5-yl)prop-2-yn-1-ol CAS No. 6258-37-3

3-(1,3-Benzodioxol-5-yl)prop-2-yn-1-ol

Cat. No.: B8589321
CAS No.: 6258-37-3
M. Wt: 176.17 g/mol
InChI Key: IDACMXRFNPOSPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1,3-Benzodioxol-5-yl)prop-2-yn-1-ol is a propargyl alcohol derivative containing a 1,3-benzodioxole moiety. The compound features a rigid triple bond (C≡C) between C2 and C3, with a hydroxyl group at C1 and the benzodioxole ring attached to C3. The benzodioxole group contributes to π-electron density, while the propargyl alcohol moiety introduces polarity and reactivity, enabling participation in hydrogen bonding and click chemistry .

Properties

CAS No.

6258-37-3

Molecular Formula

C10H8O3

Molecular Weight

176.17 g/mol

IUPAC Name

3-(1,3-benzodioxol-5-yl)prop-2-yn-1-ol

InChI

InChI=1S/C10H8O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6,11H,5,7H2

InChI Key

IDACMXRFNPOSPL-UHFFFAOYSA-N

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)C#CCO

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural and functional differences between the target compound and its analogs:

Compound Name Molecular Formula Functional Groups Key Features Biological Activity (Reported) Synthesis Method
3-(1,3-Benzodioxol-5-yl)prop-2-yn-1-ol C₁₀H₈O₃ Propargyl alcohol, Benzodioxole Triple bond, hydroxyl at C1 Not reported in evidence Likely Sonogashira coupling
1-(1,3-Benzodioxol-5-yl)propan-2-ol C₁₀H₁₂O₃ Secondary alcohol Single bond chain, hydroxyl at C2 Not specified Aldol condensation or ketone reduction
1-(1,3-Benzodioxol-5-yl)propan-1-one C₁₀H₁₀O₃ Ketone Propiophenone derivative Intermediate in organic synthesis Claisen-Schmidt condensation
α-Methyl-1,3-benzodioxole-5-propionaldehyde (Helional) C₁₁H₁₀O₃ Aldehyde, Methyl branch Branched chain, aldehyde group Fragrance industry (e.g., perfumes) Aldehyde synthesis methods
Chalcone derivatives Varies α,β-Unsaturated ketone Double bond, aryl substituents Antimicrobial, anti-inflammatory Claisen-Schmidt condensation

Reactivity and Chemical Behavior

  • Triple Bond vs. Double/Single Bonds: The propargyl alcohol’s triple bond increases rigidity and electron density, enabling unique reactivity (e.g., cycloadditions) compared to chalcones (conjugated enones) or single-bonded alcohols. Chalcones undergo Michael additions or Diels-Alder reactions , while the target compound may participate in Huisgen cycloadditions (click chemistry).
  • Aldehyde vs. Alcohol : Helional’s aldehyde group facilitates nucleophilic additions (e.g., forming Schiff bases), whereas the target’s hydroxyl group may undergo esterification or oxidation .

Crystallographic and Spectroscopic Characterization

  • X-ray Studies : Chalcones and hydrazinecarboxamide derivatives were characterized via single-crystal X-ray diffraction (SHELX programs ), revealing planar geometries and hydrogen-bonding networks. The target compound’s triple bond would likely result in shorter C≡C bond lengths (~1.20 Å) and distinct packing patterns.
  • Spectroscopy : IR and NMR data for analogs (e.g., chalcones ) highlight carbonyl (1670–1700 cm⁻¹) and olefinic proton signals (δ 7.0–8.0 ppm), whereas the target compound would show hydroxyl (3200–3600 cm⁻¹) and acetylenic proton (δ ~2.5 ppm) resonances.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.